Cas no 88884-36-0 (1-benzoyl-3-(2-ethylphenyl)thiourea)

• Product Name: 1-benzoyl-3-(2-ethylphenyl)thiourea
• CAS No: 88884-36-0
• MF: C₁₆H₁₆N₂OS
• MW: 284.376042366028
• CID: 620213
• PubChem ID: 682183
• Update Time: 2025-11-05

1-benzoyl-3-(2-ethylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[(2-ethylphenyl)amino]thioxomethyl]-
• N-[(2-ethylphenyl)carbamothioyl]benzamide
• DTXSID10350543
• SR-01000405663
• N-((2-ethylphenyl)carbamothioyl)benzamide
• CBDivE_008785
• F0349-0205
• 88884-36-0
• AKOS001485192
• SCHEMBL11171600
• SR-01000405663-1
• 1-BENZOYL-3-(2-ETHYLPHENYL)THIOUREA
• 1-benzoyl-3-(2-ethylphenyl)thiourea

• Inchi： 1S/C16H16N2OS/c1-2-12-8-6-7-11-14(12)17-16(20)18-15(19)13-9-4-3-5-10-13/h3-11H,2H2,1H3,(H2,17,18,19,20)
• InChI Key： ZTPPYNJAOQGWKB-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 284.09833431g/mol
• Monoisotopic Mass: 284.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-benzoyl-3-(2-ethylphenyl)thiourea

Introduction to 1-Benzoyl-3-(2-Ethylphenyl)thiourea (CAS No. 88884-36-0)

1-Benzoyl-3-(2-ethylphenyl)thiourea, with the CAS number 88884-36-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioureas, which are known for their diverse biological activities and potential applications in drug discovery and development.

The chemical structure of 1-Benzoyl-3-(2-ethylphenyl)thiourea consists of a thiourea moiety linked to a benzoyl group and a 2-ethylphenyl group. The presence of these functional groups imparts unique properties to the molecule, making it an interesting candidate for various biological studies. The thiourea functional group, in particular, is known for its ability to form hydrogen bonds and interact with biological targets, which can be crucial for its pharmacological effects.

Recent research has highlighted the potential of 1-Benzoyl-3-(2-ethylphenyl)thiourea in several therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain proteases, which are key players in various pathological processes, including cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 1-Benzoyl-3-(2-ethylphenyl)thiourea has also been investigated for its antioxidant and anti-inflammatory effects. These properties make it a promising candidate for the development of new drugs targeting oxidative stress and inflammation, which are common underlying factors in many chronic diseases.

The synthesis of 1-Benzoyl-3-(2-ethylphenyl)thiourea has been well-documented in the literature. Typically, it is prepared through a multi-step process involving the reaction of 2-ethylbenzeneamine with thiophosgene to form the corresponding isothiocyanate, followed by reaction with benzoyl chloride. This synthetic route provides a reliable method for producing high-purity samples of the compound, which is essential for both research and industrial applications.

In terms of its physical and chemical properties, 1-Benzoyl-3-(2-ethylphenyl)thiourea is a white crystalline solid with good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is reported to be around 150°C, making it suitable for various experimental conditions. The compound's stability under different storage conditions has also been studied, ensuring its reliability in long-term research projects.

The biological activity of 1-Benzoyl-3-(2-ethylphenyl)thiourea has been evaluated using a range of in vitro and in vivo models. In cell-based assays, it has demonstrated significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. These findings suggest that the compound may have potential as an anticancer agent, warranting further investigation in preclinical and clinical settings.

Beyond its direct biological effects, 1-Benzoyl-3-(2-ethylphenyl)thiourea has also been explored as a lead compound for structure-activity relationship (SAR) studies. By modifying the substituents on the benzoyl and 2-ethylphenyl groups, researchers have identified several analogs with enhanced potency and selectivity. These structural modifications can provide valuable insights into the molecular mechanisms underlying the compound's biological activities.

In conclusion, 1-Benzoyl-3-(2-ethylphenyl)thiourea (CAS No. 88884-36-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of its pharmacology and potential uses, contributing to the advancement of drug discovery and development efforts.